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Compound of Interest

Compound Name: 4-Ethyl-3,4-dimethyloctane

Cat. No.: B14551520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is no specific Safety Data Sheet (SDS) readily available for 4-Ethyl-3,4-
dimethyloctane. The following handling and storage procedures are based on data for

structurally similar branched alkanes, such as 4-methyloctane and 2,7-dimethyloctane, and

should be used as a guideline.[1][2] A thorough risk assessment should be conducted before

handling this chemical.

Chemical and Physical Properties
4-Ethyl-3,4-dimethyloctane is a branched alkane with the molecular formula C12H26.[3][4] Its

structure and properties are similar to other saturated hydrocarbons.
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Property Value Source

Molecular Formula C12H26
PubChem[3], NIST

WebBook[4]

Molecular Weight 170.33 g/mol
PubChem[3], NIST

WebBook[4]

CAS Number 62183-60-2
PubChem[3], NIST

WebBook[4]

Appearance
Likely a colorless liquid (based

on similar alkanes)
N/A

Boiling Point Data not available

Density Data not available

Solubility
Insoluble in water; soluble in

organic solvents (expected)
N/A

Hazard Identification and Safety Precautions
Based on analogous compounds, 4-Ethyl-3,4-dimethyloctane is expected to be a flammable

liquid and may cause skin, eye, and respiratory irritation.[2] Ingestion and aspiration into the

lungs may be harmful.[5]

GHS Hazard Classification (Presumed):

Flammable Liquids: Category 3

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 2

Specific target organ toxicity – single exposure (Respiratory tract irritation): Category 3

Aspiration Hazard: Category 1

Signal Word: DANGER
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Hazard Statements (Presumed):

H226: Flammable liquid and vapor.[2][5]

H315: Causes skin irritation.[2][5]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H304: May be fatal if swallowed and enters airways.[5]

Precautionary Statements (Presumed):

Prevention:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[6]

P233: Keep container tightly closed.[2][6]

P240: Ground and bond container and receiving equipment.[1]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[1]

P242: Use non-sparking tools.[1]

P243: Take action to prevent static discharges.[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

P264: Wash hands thoroughly after handling.[7]

P271: Use only outdoors or in a well-ventilated area.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][7]

Response:
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P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[7]

P331: Do NOT induce vomiting.[1]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1][2]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[2][7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][7]

P312: Call a POISON CENTER or doctor if you feel unwell.[2]

P370+P378: In case of fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish.[1][2]

Storage:

P403+P235: Store in a well-ventilated place. Keep cool.[1]

P405: Store locked up.[1][7]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

Experimental Protocols: Handling and Storage
3.1. Personal Protective Equipment (PPE)

The following PPE should be worn when handling 4-Ethyl-3,4-dimethyloctane:
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PPE Specification

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene). Inspect gloves before use.

Skin and Body Protection
Flame-retardant lab coat. Ensure skin is not

exposed.

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If ventilation is inadequate,

use a suitable respirator.

3.2. Engineering Controls

Work with this chemical should be conducted in a certified chemical fume hood to minimize

inhalation exposure.[5]

Use explosion-proof equipment and ensure proper grounding to prevent static discharge.[1]

An eyewash station and safety shower should be readily accessible.

3.3. Receiving and Storage Protocol

Inspection: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(62183-60-2), and appropriate hazard pictograms.

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[5]

Keep containers tightly closed when not in use.[2][6]

Store in a designated flammable liquid storage cabinet.[5]
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Segregate from incompatible materials such as oxidizing agents.

3.4. Handling and Dispensing Protocol

Preparation:

Ensure all necessary PPE is worn correctly.

Confirm the chemical fume hood is functioning properly.

Have spill containment materials readily available.

Dispensing:

Ground and bond the container and receiving vessel to prevent static electricity buildup.[1]

Use non-sparking tools for opening and closing containers.[1]

Dispense the required amount slowly and carefully to avoid splashing.

Post-Dispensing:

Tightly close the container.

Clean any minor spills immediately with an inert absorbent material.

Decontaminate the work area.

Wash hands thoroughly after handling.

3.5. Spill Response Protocol

Minor Spills (<100 mL within a fume hood):

Alert others in the immediate area.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).
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Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Major Spills (>100 mL or outside a fume hood):

Evacuate the laboratory immediately.

Alert others and activate the nearest fire alarm if necessary.

If safe to do so, turn off ignition sources.

Close the laboratory doors to contain vapors.

Contact your institution's emergency response team.

3.6. Waste Disposal Protocol

Collect all waste containing 4-Ethyl-3,4-dimethyloctane in a designated, labeled, and

sealed container.

Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[1]
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General Workflow for Handling 4-Ethyl-3,4-dimethyloctane

Receiving

Storage

Handling

Disposal
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Caption: Workflow for handling and storage of 4-Ethyl-3,4-dimethyloctane.
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Spill Response Decision Tree

Spill Occurs

Minor Spill
(<100mL in fume hood)

Yes

Major Spill
(>100mL or outside hood)

No
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Click to download full resolution via product page

Caption: Decision tree for responding to spills of 4-Ethyl-3,4-dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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